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Compound of Interest

Compound Name: Gatifloxacin-d4

Cat. No.: B563244

For Immediate Release

This technical guide provides an in-depth overview of Gatifloxacin-d4, a deuterated
isotopologue of the fourth-generation fluoroquinolone antibiotic, Gatifloxacin. This document is
intended for researchers, scientists, and drug development professionals who utilize stable
isotope-labeled compounds in their analytical methodologies.

Core Compound Specifications

Gatifloxacin-d4 is primarily employed as an internal standard in quantitative bioanalytical
assays, particularly those involving liquid chromatography-mass spectrometry (LC-MS/MS). Its
physical and chemical properties are crucial for accurate and reproducible experimental
outcomes.
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Property Value Citations
Chemical Formula C19H18D4FN304 [1112][3]
Molecular Weight 379.42 g/mol [1][2]
Monoisotopic Mass 379.1845u

CAS Number 1190043-25-4

1-Cyclopropyl-6-fluoro-8-

methoxy-4-0x0-7-(2,2,5,5-
Synonyms tetradeuterio-3-

methylpiperazin-1-yl)quinoline-

3-carboxylic acid

The Role of Gatifloxacin-d4 in Analytical Chemistry

Gatifloxacin-d4 serves as an ideal internal standard for the quantification of gatifloxacin in
biological matrices such as plasma and ocular biofluids. The inclusion of deuterium atoms
results in a higher mass-to-charge ratio (m/z) compared to the parent compound, Gatifloxacin.
This mass difference allows for the simultaneous detection and differentiation of the analyte
and the internal standard by a mass spectrometer, without significantly altering the chemical
properties and chromatographic retention time. This ensures that any variability during sample
preparation and analysis affects both the analyte and the standard equally, leading to more
accurate and precise quantification.

Experimental Workflow: Quantification of
Gatifloxacin in Biological Samples

The following diagram outlines a typical experimental workflow for the quantification of
Gatifloxacin in a biological matrix using Gatifloxacin-d4 as an internal standard, followed by
LC-MS/MS analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. scbt.com [scbt.com]

3. syncsci.com [syncsci.com]

« To cite this document: BenchChem. [Gatifloxacin-d4: A Technical Overview for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563244+#gatifloxacin-d4-molecular-weight-and-
formula]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b563244?utm_src=pdf-body-img
https://www.benchchem.com/product/b563244?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/gatifloxacin-d4
https://www.scbt.com/fr/p/gatifloxacin-d4
https://www.syncsci.com/journal/JPBR/article/download/426/357/
https://www.benchchem.com/product/b563244#gatifloxacin-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b563244#gatifloxacin-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b563244#gatifloxacin-d4-molecular-weight-and-formula
https://www.benchchem.com/product/b563244#gatifloxacin-d4-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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